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Compound of Interest

Compound Name: (3-Bromopropyl)benzene

Cat. No.: B042933

(3-Bromopropyl)benzene: A Comprehensive
Technical Guide

This technical guide provides an in-depth overview of the chemical properties, structure,
synthesis, and reactivity of (3-bromopropyl)benzene. It is intended for researchers, scientists,
and professionals in the field of drug development and materials science who utilize this
versatile chemical intermediate.

Chemical Properties and Structure

(3-Bromopropyl)benzene, also known as 3-phenylpropyl bromide, is an organic compound
that serves as a key intermediate in various chemical syntheses. Its chemical structure consists
of a benzene ring attached to a three-carbon propyl chain with a bromine atom at the terminal
position.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 1-Bromo-3-phenylpropane[1][2]

CAS Number 637-59-2[1][2][3][4]

Molecular Formula CoHu1Br[1][2][3][4]

Molecular Weight 199.09 g/mol [3][4]

SMILES C1=CC=C(C=C1)CCCBI[5]

inChl INChl=1S/C9H11Br/c10-8-4-7-9-5-2-1-3-6-9/h1-

3,5-6H,4,7-8H2[2][5]

Table 2: Physical and Chemical Properties

Property Value

Appearance Clear, colorless to light yellow liquid[4]

Boiling Point 237-238 °C[4]

Melting Point -34 °C to -39 °C[6]

Density 1.31 g/mL at 25 °C[4]

Solubility Insoluble in water; soluble in chloroform and
ethyl acetate.[6]

Refractive Index 1.546[7]

Flash Point 102 °C[8]

Synthesis and Reactivity

(3-Bromopropyl)benzene is a valuable reagent due to the reactivity of the bromine atom,

which acts as a good leaving group in nucleophilic substitution reactions.

Synthesis
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A common method for the synthesis of (3-bromopropyl)benzene involves the anti-
Markovnikov hydrobromination of allylbenzene. This reaction is typically carried out in the
presence of peroxides, which initiate a free-radical chain reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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